molecular formula C20H15Cl2NO5 B8527655 2,6-Bis(5-chloro-2-hydroxybenzyl)-4-nitrophenol CAS No. 71643-57-7

2,6-Bis(5-chloro-2-hydroxybenzyl)-4-nitrophenol

Cat. No.: B8527655
CAS No.: 71643-57-7
M. Wt: 420.2 g/mol
InChI Key: HXJBLZKZGCMPEW-UHFFFAOYSA-N
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Description

2,6-Bis(5-chloro-2-hydroxybenzyl)-4-nitrophenol is a useful research compound. Its molecular formula is C20H15Cl2NO5 and its molecular weight is 420.2 g/mol. The purity is usually 95%.
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Properties

CAS No.

71643-57-7

Molecular Formula

C20H15Cl2NO5

Molecular Weight

420.2 g/mol

IUPAC Name

2,6-bis[(5-chloro-2-hydroxyphenyl)methyl]-4-nitrophenol

InChI

InChI=1S/C20H15Cl2NO5/c21-15-1-3-18(24)11(7-15)5-13-9-17(23(27)28)10-14(20(13)26)6-12-8-16(22)2-4-19(12)25/h1-4,7-10,24-26H,5-6H2

InChI Key

HXJBLZKZGCMPEW-UHFFFAOYSA-N

Canonical SMILES

C1=CC(=C(C=C1Cl)CC2=CC(=CC(=C2O)CC3=C(C=CC(=C3)Cl)O)[N+](=O)[O-])O

Origin of Product

United States

Synthesis routes and methods

Procedure details

The 2,6-bis(chloromethyl)-4-nitrophenol (8 g) and p-chlorophenol (8.7 g) were dissolved in nitrobenzene (125 ml) at 25°. After cooling to 10° ZnCl2 (28 g) was added over 1 hr. The stirred mixture was held at room temperature for 30 hrs and poured into 200 mls of water. The organic layer was washed with water and the nitrobenzene removed by vacuum distillation. Column chromatography gave 1.5 g of 2,6-bis(5-chloro-2-hydroxybenzyl)-4-nitrophenol (mp 220°).
Quantity
8 g
Type
reactant
Reaction Step One
Quantity
8.7 g
Type
reactant
Reaction Step One
Quantity
125 mL
Type
solvent
Reaction Step One
Name
Quantity
200 mL
Type
reactant
Reaction Step Two
Name
Quantity
28 g
Type
catalyst
Reaction Step Three

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